3-Methyl-1-(3-methylimidazole-4-carbonyl)piperidine-2-carboxylic acid

• IUPAC Name: 3-methyl-1-(3-methylimidazole-4-carbonyl)piperidine-2-carboxylic acid
• InChI: InChI=1S/C12H17N3O3/c1-8-4-3-5-15(10(8)12(17)18)11(16)9-6-13-7-14(9)2/h6-8,10H,3-5H2,1-2H3,(H,17,18)
• InChI Key: YOYQENRZEAYBLS-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1C(=O)O)C(=O)C2=CN=CN2C
• Molecular Formula: C12H17N3O3
• Molecular Weight: 251.28 g/mol

Description

3-Methyl-1-(3-methylimidazole-4-carbonyl)piperidine-2-carboxylic acid, also known as MAPIC, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of drug discovery. MAPIC is a piperidine derivative that has been synthesized using various methods.

Mechanism of Action

3-Methyl-1-(3-methylimidazole-4-carbonyl)piperidine-2-carboxylic acid is believed to exert its pharmacological effects by binding to specific targets in the body, such as enzymes or receptors. For example, as mentioned earlier, 3-Methyl-1-(3-methylimidazole-4-carbonyl)piperidine-2-carboxylic acid can inhibit the activity of DPP-4 by binding to its active site. This leads to an increase in the levels of incretin hormones, which in turn promotes insulin secretion and lowers blood glucose levels.
Biochemical and Physiological Effects:
3-Methyl-1-(3-methylimidazole-4-carbonyl)piperidine-2-carboxylic acid has been shown to have a number of biochemical and physiological effects in the body. For example, it can increase insulin secretion, lower blood glucose levels, and inhibit the growth of cancer cells. It has also been shown to have anti-inflammatory effects, which may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3-Methyl-1-(3-methylimidazole-4-carbonyl)piperidine-2-carboxylic acid in lab experiments is that it has been extensively studied and its pharmacological effects are well understood. This makes it a useful tool for investigating the mechanisms of various biological processes. However, one limitation is that it may not be suitable for all types of experiments, as its effects may be specific to certain targets or pathways.

Future Directions

There are many potential future directions for research on 3-Methyl-1-(3-methylimidazole-4-carbonyl)piperidine-2-carboxylic acid. One area of interest is its potential use as a treatment for type 2 diabetes. Further studies are needed to determine its efficacy and safety in humans. Another area of interest is its potential use as an anticancer agent. Studies are needed to determine its effectiveness against different types of cancer and to investigate its mechanisms of action. Additionally, further research is needed to explore its potential use in the treatment of other diseases, such as inflammatory disorders.

Synthesis Methods

The synthesis of 3-Methyl-1-(3-methylimidazole-4-carbonyl)piperidine-2-carboxylic acid can be achieved through a number of methods, including the reaction of 3-methylpiperidine-2,6-dione with 3-methylimidazole-4-carboxaldehyde in the presence of a reducing agent, such as sodium borohydride. Another method involves the reaction of 3-methylpiperidine-2,6-dione with 3-methylimidazole-4-carboxylic acid in the presence of a coupling agent, such as N,N'-carbonyldiimidazole.

Scientific Research Applications

3-Methyl-1-(3-methylimidazole-4-carbonyl)piperidine-2-carboxylic acid has been studied extensively for its potential use in drug discovery. One study found that 3-Methyl-1-(3-methylimidazole-4-carbonyl)piperidine-2-carboxylic acid can inhibit the activity of the enzyme dipeptidyl peptidase-4 (DPP-4), which is involved in the regulation of blood glucose levels. This suggests that 3-Methyl-1-(3-methylimidazole-4-carbonyl)piperidine-2-carboxylic acid may have potential as a treatment for type 2 diabetes. Another study found that 3-Methyl-1-(3-methylimidazole-4-carbonyl)piperidine-2-carboxylic acid can inhibit the growth of cancer cells, indicating its potential use as an anticancer agent.